Cas no 627508-18-3 (L-Aspartic acid, L-threonyl-L-seryl-L-threonyl-)

• Product Name: L-Aspartic acid, L-threonyl-L-seryl-L-threonyl-
• CAS No: 627508-18-3
• MF: C₁₅H₂₆N₄O₁₀
• MW: 422.387744426727
• CID: 1639592
• Update Time: 2024-08-30

L-Aspartic acid, L-threonyl-L-seryl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-threonyl-L-seryl-L-threonyl-
• L-Aspartic acid, L-threonyl-L-seryl-L-threonyl- (9CI)

• Inchi： 1S/C15H26N4O10/c1-5(21)10(16)13(26)18-8(4-20)12(25)19-11(6(2)22)14(27)17-7(15(28)29)3-9(23)24/h5-8,10-11,20-22H,3-4,16H2,1-2H3,(H,17,27)(H,18,26)(H,19,25)(H,23,24)(H,28,29)/t5-,6-,7+,8+,10+,11+/m1/s1
• InChI Key： WULZPHRITWWZLP-BPWVOJKISA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H]([C@H](O)C)N

Computed Properties

• Exact Mass: 422.16498

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Boiling Point: 940.2±65.0 °C(Predicted)
• PSA: 248.61
• pka: 2.83±0.10(Predicted)